Cas no 177363-10-9 (1-Fluoro-2-iodo-4-nitrobenzene)

1-Fluoro-2-iodo-4-nitrobenzene structure
177363-10-9 structure
Product Name:1-Fluoro-2-iodo-4-nitrobenzene
CAS No:177363-10-9
MF:C6H3FINO2
MW:266.996397256851
MDL:MFCD08461002
CID:1029193
PubChem ID:10539733
Update Time:2025-04-20

1-Fluoro-2-iodo-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Fluoro-2-iodo-4-nitrobenzene
    • 4-Fluoro-3-iodonitrobenzene
    • Benzene, 1-fluoro-2-iodo-4-nitro-
    • 2-iodo 4-nitro fluorobenzene
    • 3-Iodo-4-fluoro-1-nitrobenzene
    • XSFIPDPCQOJJFR-UHFFFAOYSA-N
    • AK136589
    • SY041733
    • DS-5542
    • 177363-10-9
    • A904947
    • DB-184844
    • DTXSID20441512
    • CS-0041294
    • AKOS009476532
    • EN300-95261
    • CHA36310
    • AMY28171
    • MFCD08461002
    • SCHEMBL1024831
    • MDL: MFCD08461002
    • Inchi: 1S/C6H3FINO2/c7-5-2-1-4(9(10)11)3-6(5)8/h1-3H
    • InChI Key: XSFIPDPCQOJJFR-UHFFFAOYSA-N
    • SMILES: IC1=C(C=CC(=C1)[N+](=O)[O-])F

Computed Properties

  • Exact Mass: 266.91925g/mol
  • Monoisotopic Mass: 266.91925g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8
  • XLogP3: 2.5

Experimental Properties

  • Density: 2.093±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 287.0±20.0 ºC (760 Torr),
  • Flash Point: 127.3±21.8 ºC,
  • Solubility: Very slightly soluble (0.16 g/l) (25 º C),

1-Fluoro-2-iodo-4-nitrobenzene Security Information

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